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Compound of Interest

Compound Name:
1-Phenyl-1,2,3,4-

tetrahydropyrrolo[1,2-a]pyrazine

Cat. No.: B038939 Get Quote

An In-depth Technical Guide to 1-Phenyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine

This technical guide provides a comprehensive overview of 1-Phenyl-1,2,3,4-
tetrahydropyrrolo[1,2-a]pyrazine, including its chemical properties, synthesis, and known

biological activities of the broader pyrrolopyrazine class of compounds. This document is

intended for researchers, scientists, and professionals in the field of drug development.

Chemical and Physical Properties
1-Phenyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine is a heterocyclic organic compound. Its

fundamental properties are summarized below.

Property Value Source

Molecular Formula C₁₃H₁₄N₂ [1][2]

Molecular Weight 198.26 g/mol [1][2]

CAS Number 112758-89-1 [1][2]

IUPAC Name

1-phenyl-1,2,3,4-

tetrahydropyrrolo[1,2-

a]pyrazine

[2]
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Synthesis Protocols
The synthesis of chiral 1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazines can be achieved through

various methods. A notable approach is the catalytic asymmetric intramolecular aza-Friedel-

Crafts reaction.

Catalytic Asymmetric Intramolecular aza-Friedel-Crafts
Reaction
This method provides an efficient pathway to prepare medicinally relevant chiral 1,2,3,4-

tetrahydropyrrolo[1,2-a]pyrazines with high yields and enantioselectivities.[3]

Experimental Protocol:

Reactants: The reaction involves the use of N-aminoethylpyrroles and various aldehydes.

Catalyst: A chiral phosphoric acid is employed as the catalyst.

Reaction Conditions: The N-aminoethylpyrroles are reacted with aldehydes in the presence

of the chiral phosphoric acid catalyst.

Outcome: This process leads to the formation of chiral 1,2,3,4-tetrahydropyrrolo[1,2-

a]pyrazines.[3]

The following diagram illustrates the general workflow for this synthesis.
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Reactants Catalyst

N-aminoethylpyrroles

Asymmetric Intramolecular
aza-Friedel-Crafts Reaction

Aldehydes Chiral Phosphoric Acid

Chiral 1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazines
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Test Compound
(1-Phenyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine)

In Vitro Assays
(e.g., Enzyme Inhibition, Cell Viability)

Cell-Based Assays
(e.g., Cancer Cell Lines)

In Vivo Models
(e.g., Animal Studies)

Data Analysis & SAR Studies

Lead Optimization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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